3-(3-chlorophenyl)-1-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl}-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Nuclear Magnetic Resonance (NMR)
¹H NMR (400 MHz, DMSO-d₆) :
¹³C NMR :
Infrared (IR) Spectroscopy
Key absorptions (cm⁻¹):
Ultraviolet-Visible (UV-Vis) Spectroscopy
Mass Spectrometry
- ESI-MS (m/z) : [M+H]⁺ = 499.5 (calculated: 499.0).
- Fragmentation : Loss of CO (28 Da) and C₆H₄Cl (111 Da) observed at m/z 360.3 and 388.4, respectively.
Properties
IUPAC Name |
3-(3-chlorophenyl)-1-[2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl]-4a,7a-dihydrothieno[3,2-d]pyrimidine-2,4-dione | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H22ClFN4O3S/c25-16-4-3-5-17(14-16)30-23(32)22-20(8-13-34-22)29(24(30)33)15-21(31)28-11-9-27(10-12-28)19-7-2-1-6-18(19)26/h1-8,13-14,20,22H,9-12,15H2 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JSHQFAZMEUZEPA-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2F)C(=O)CN3C4C=CSC4C(=O)N(C3=O)C5=CC(=CC=C5)Cl | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H22ClFN4O3S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
501.0 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 3-(3-chlorophenyl)-1-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl}-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione is a synthetic derivative that has garnered attention for its potential biological activities. This article provides a comprehensive overview of its biological activity, highlighting relevant research findings, case studies, and data tables.
Chemical Structure and Properties
- Molecular Formula : C24H22ClFN4O3S
- Molecular Weight : 498.96 g/mol
- IUPAC Name : 3-(3-chlorophenyl)-1-[2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl]-4a,7a-dihydrothieno[3,2-d]pyrimidine-2,4-dione
This compound features a thieno[3,2-d]pyrimidine core structure that is known for its diverse pharmacological properties.
Antidepressant Activity
Research indicates that derivatives containing piperazine moieties exhibit significant antidepressant effects. In a study involving various coumarin-piperazine derivatives, compounds similar to the target compound were shown to have neuroprotective and antidepressant properties due to their ability to modulate neurotransmitter systems .
Anticancer Properties
The thieno[3,2-d]pyrimidine scaffold has been associated with anticancer activity. Studies have demonstrated that compounds with similar structures can inhibit cancer cell proliferation through mechanisms involving apoptosis and cell cycle arrest . The specific compound under discussion may exhibit similar effects based on its structural analogies.
Antimicrobial Effects
The presence of halogenated phenyl groups in the structure enhances antimicrobial activity. Comparative studies have shown that compounds with chlorinated and fluorinated aromatic rings demonstrate potent antibacterial and antifungal properties against various pathogens .
Case Studies and Research Findings
The biological activities of this compound can be attributed to several mechanisms:
- Receptor Modulation : The piperazine moiety is known to interact with serotonin and dopamine receptors, potentially leading to mood enhancement and neuroprotection.
- Enzyme Inhibition : The thieno[3,2-d]pyrimidine structure may inhibit key enzymes involved in cancer progression and inflammation.
- Membrane Disruption : Antimicrobial activity is often linked to the ability of compounds to disrupt microbial cell membranes.
Scientific Research Applications
Dopamine Transporter Inhibition
Research indicates that compounds structurally related to this thieno[3,2-d]pyrimidine derivative exhibit significant inhibition of the dopamine transporter (DAT). For instance, compounds with similar piperazine substitutions have shown to be highly selective for DAT with low affinities for serotonin and norepinephrine transporters. This suggests potential applications in treating conditions like depression and attention-deficit hyperactivity disorder (ADHD) through modulation of dopaminergic pathways .
Anticonvulsant Activity
A series of derivatives including this compound have been evaluated for anticonvulsant properties. Studies have demonstrated that certain analogs possess efficacy in models of epilepsy, indicating their potential as therapeutic agents for seizure disorders. The mechanism appears to involve modulation of neurotransmitter systems affected by piperazine derivatives .
Analgesic Effects
The compound has also been investigated for its analgesic properties. In preclinical models, it has shown promise in reducing pain responses, potentially through its action on central nervous system pathways that mediate pain perception .
Synthesis and Derivative Development
The synthesis of this compound typically involves multi-step chemical reactions including Mannich reactions and alkylation processes. For example, one study reported the synthesis of related compounds through microwave-assisted methods which improved yield and reduced reaction times compared to traditional methods .
Case Study 1: Anticonvulsant Evaluation
In a study evaluating the anticonvulsant activity of various piperazine derivatives, the compound showed significant protective effects in maximal electroshock seizure models. The results indicated that modifications to the piperazine ring could enhance efficacy while maintaining low toxicity profiles .
Case Study 2: Dopamine Reuptake Inhibition
Another study highlighted the compound's role as a potent DAT inhibitor compared to traditional stimulants like cocaine. This property positions it as a candidate for further development in treating dopamine-related disorders .
Comparison with Similar Compounds
Arylpiperazine Variations:
Chlorophenyl Positional Isomerism:
- 3-Chlorophenyl (Target Compound): Meta-substitution may reduce steric hindrance compared to para-substituted analogs, improving receptor fit .
- 4-Chlorophenyl (): Para-substitution could enhance metabolic resistance but reduce conformational flexibility .
Pharmacological and Receptor Binding Profiles
- However, in vivo effects may require high doses due to off-target D2/D3 interactions, as seen with S 18126 .
- Anticonvulsant Activity: The pyrrolidinedione analog () showed efficacy in seizure models, implying the target compound should be tested in similar assays .
- Computational Predictions: Analogous to ’s chromeno-pyrimidine, the target compound likely exhibits moderate oral bioavailability (∼50%) and CNS penetration due to balanced logP and molecular weight (<500 Da) .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
